Medium-chain fatty acids
Medium-chain fatty acids (MCFAs) are a class of fatty acids characterized by having 6 to 12 carbon atoms in their hydrocarbon chain, making them shorter than long-chain fatty acids but longer than short-chain ones. Common examples include caprylic acid (C8), capric acid (C10), and lauric acid (C12). These unique properties make MCFAs valuable in various applications.
In the food industry, MCFA-based emulsifiers can improve texture and mouthfeel in products such as baked goods and confections. They are also used as natural flavor enhancers due to their ability to modulate taste perception. In the pharmaceutical sector, MCFA derivatives have shown potential in anti-inflammatory and antimicrobial applications, thanks to their enhanced bioavailability and penetration capabilities.
In cosmetics, MCFAs serve as effective emollients and skin conditioning agents, providing a smooth texture and enhancing product spreadability. They are often combined with other ingredients to create moisturizing and soothing skincare products. Due to their stability and mild nature, MCFA-based compounds are suitable for use in both topical and oral care formulations.
Overall, the distinctive characteristics of medium-chain fatty acids make them versatile additives across multiple industries, offering unique benefits such as enhanced bioactivity, texture improvement, and skin conditioning properties.

Structure | Chemical Name | CAS | MF |
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Undecanedioic acid | 1852-04-6 | C11H20O4 |
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Chromium(III) 2-ethylhexanoate | 3444-17-5 | C24H45CrO6 |
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2-Nonenoic acid | 3760-11-0 | C9H16O2 |
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5-(4-Hydroxyphenyl)pentanoic Acid | 4654-08-4 | C11H14O3 |
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3-Acetyl-3-methylpentane-1,5-dicarboxylic acid | 19830-09-2 | C10H16O5 |
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5-(4-Fluorophenyl)valeric Acid | 24484-22-8 | C11H13FO2 |
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6-Guanidinecaproic acid hydrochloride | 6659-35-4 | C7H15N3O2 |
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7-Phenylheptanoic acid | 40228-90-8 | C13H18O2 |
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Ethylhydrogensuberate, (Monoethylsuberate; Subericacid monoethylester) | 14113-01-0 | C10H18O4 |
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2-methylhexanoic acid | 4536-23-6 | C7H14O2 |
Related Literature
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Po-Jung Huang,Yoshiki Natori,Yasutaka Kitagawa Dalton Trans., 2019,48, 908-914
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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